Cas no 1059705-07-5 (5-ethynyl-2-methoxypyrimidine)

• Product Name: 5-ethynyl-2-methoxypyrimidine
• CAS No: 1059705-07-5
• MF: C₇H₆N₂O
• MW: 134.13534116745
• MDL: MFCD13189784
• CID: 2623883
• PubChem ID: 72212448
• Update Time: 2025-05-24

5-ethynyl-2-methoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-ethynyl-2-methoxypyrimidine
• 1059705-07-5
• AB69109
• GKQCCYOUHFQJSX-UHFFFAOYSA-N
• AS-44469
• EN300-2520797
• SCHEMBL3688402
• CS-0196478
• 5-Ethynyl-2-methoxy-pyrimidine
• AKOS037644089
• MFCD13189784
• DB-113742
• A1-15182
• 855-723-1

• MDL： MFCD13189784
• Inchi： 1S/C7H6N2O/c1-3-6-4-8-7(10-2)9-5-6/h1,4-5H,2H3
• InChI Key： GKQCCYOUHFQJSX-UHFFFAOYSA-N
• SMILES： O(C)C1N=CC(C#C)=CN=1

Computed Properties

• Exact Mass: 134.048012819g/mol
• Monoisotopic Mass: 134.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35Ų

Additional information on 5-ethynyl-2-methoxypyrimidine

Comprehensive Analysis of 5-Ethynyl-2-Methoxypyrimidine (CAS No. 1059705-07-5): Properties, Applications, and Industry Trends

5-Ethynyl-2-methoxypyrimidine (CAS No. 1059705-07-5) is a specialized pyrimidine derivative gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features an ethynyl group at the 5-position and a methoxy substituent at the 2-position, making it a versatile building block for heterocyclic synthesis. Its CAS number 1059705-07-5 is frequently searched in chemical databases, reflecting its growing relevance in drug discovery pipelines.

Recent studies highlight the role of 5-ethynyl-2-methoxypyrimidine in click chemistry applications, particularly in bioconjugation and probe development. The terminal alkyne moiety enables efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction widely used in bioorthogonal labeling. This property aligns with current trends in targeted drug delivery systems and diagnostic agent development, addressing frequent queries about small molecule conjugates in medical research.

The methoxypyrimidine core structure contributes to improved metabolic stability compared to unsubstituted analogs, a feature often investigated in ADME optimization studies. Researchers searching for pyrimidine-based scaffolds or hydrogen bond acceptors frequently encounter this compound in literature about kinase inhibitor design and nucleic acid analogs. Its logP value and solubility profile make it suitable for medicinal chemistry applications requiring balanced lipophilicity.

In material science, CAS 1059705-07-5 has emerged as a precursor for functionalized polymers with potential applications in organic electronics. The ethynyl group allows polymerization through Sonogashira coupling, answering industry demands for conjugated materials with tunable optoelectronic properties. This connects to trending searches about OLED materials and molecular semiconductors, positioning the compound as relevant to renewable energy technologies.

Synthetic protocols for 5-ethynyl-2-methoxypyrimidine often involve palladium-catalyzed cross-coupling reactions, a topic frequently explored in methodology papers. The compound's crystalline form and storage stability are practical considerations for laboratories, addressing common questions about handling sensitive alkynes. Recent patent analyses reveal its incorporation in biodegradable agrochemicals, reflecting the agricultural sector's focus on environmentally friendly solutions.

Quality control of 1059705-07-5 typically involves HPLC purity analysis and spectroscopic characterization (1H/13C NMR, MS), meeting stringent requirements for pharmaceutical intermediates. The compound's thermal stability data is particularly valuable for researchers investigating high-temperature reactions or process chemistry scale-up. These technical aspects respond to frequent queries about bench-stable reagents in industrial settings.

Emerging applications in proteolysis-targeting chimeras (PROTACs) have brought new attention to ethynyl-containing linkers like 5-ethynyl-2-methoxypyrimidine. This connects to booming interest in targeted protein degradation strategies, one of the most searched topics in drug discovery forums. The compound's dual functionality as both hydrogen bond donor and alkyne handle makes it valuable for designing bifunctional molecules.

From a commercial perspective, CAS 1059705-07-5 is increasingly listed by specialty chemical suppliers catering to contract research organizations. Market analyses show rising demand for custom synthesis of such functionalized heterocycles, particularly in regions with strong biotech infrastructure. This aligns with search trends analyzing fine chemical supply chains and research reagent availability post-pandemic.

Environmental fate studies of methoxypyrimidine derivatives indicate favorable biodegradation pathways, addressing growing concerns about green chemistry principles. The compound's photostability data also makes it interesting for sunscreen additive research, tapping into the booming cosmeceutical market. These applications respond to increasing public interest in science-backed personal care ingredients.

In conclusion, 5-ethynyl-2-methoxypyrimidine (CAS No. 1059705-07-5) represents a multifaceted compound bridging pharmaceutical innovation, advanced materials, and sustainable chemistry. Its unique combination of reactivity and structural features continues to inspire applications across multiple scientific disciplines, making it a compound worth watching in both academic and industrial contexts.